Cas no 2228137-51-5 (3-methanesulfonyl-2-methoxy-2-methylpropan-1-amine)

• Product Name: 3-methanesulfonyl-2-methoxy-2-methylpropan-1-amine
• CAS No: 2228137-51-5
• MF: C₆H₁₅NO₃S
• MW: 181.253200769424
• CID: 6041356
• PubChem ID: 165650680
• Update Time: 2025-05-23

3-methanesulfonyl-2-methoxy-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-2-methoxy-2-methylpropan-1-amine
• 2228137-51-5
• EN300-1990640

• Inchi： 1S/C6H15NO3S/c1-6(4-7,10-2)5-11(3,8)9/h4-5,7H2,1-3H3
• InChI Key： GRELADWUIWDFAV-UHFFFAOYSA-N
• SMILES： S(C)(CC(C)(CN)OC)(=O)=O

Computed Properties

• Exact Mass: 181.07726451g/mol
• Monoisotopic Mass: 181.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-methanesulfonyl-2-methoxy-2-methylpropan-1-amine

3-Methanesulfonyl-2-Methoxy-2-Methylpropan-1-Amine: A Comprehensive Overview

3-Methanesulfonyl-2-methoxy-2-methylpropan-1-amine (CAS No. 2228137-51-5) is a versatile organic compound with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound, also referred to as methanesulfonyl-substituted amine, has garnered attention due to its unique structural properties and potential for use in drug development. The molecule consists of a methanesulfonyl group attached to a methyl-substituted amine, which contributes to its reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-methanesulfonyl-2-methoxy-2-methylpropan-1-amine. Researchers have explored various methodologies, including nucleophilic substitution and coupling reactions, to optimize its production. These studies highlight the compound's potential as an intermediate in the synthesis of bioactive molecules. For instance, its ability to act as a sulfonamide precursor makes it valuable in the development of peptide-based drugs and other therapeutic agents.

The structural features of 3-methanesulfonyl-2-methoxy-2-methylpropan-1-amine play a crucial role in its chemical behavior. The methoxy group enhances the molecule's stability, while the methanesulfonyl group introduces electrophilic characteristics, making it suitable for various nucleophilic attacks. This dual functionality allows the compound to participate in a wide range of reactions, including alkylation, acylation, and amidation processes. Recent studies have demonstrated its utility in constructing complex molecular frameworks, particularly in the synthesis of heterocyclic compounds.

In terms of applications, 3-methanesulfonyl-2-methoxy-2-methylpropan-1-amine has shown promise in the field of medicinal chemistry. Its ability to modulate enzyme activity and interact with biological targets makes it a valuable tool in drug discovery. For example, researchers have utilized this compound as a building block for designing inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammation.

The compound's physical and chemical properties also contribute to its versatility. Its solubility in organic solvents facilitates its use in solution-phase synthesis, while its thermal stability ensures compatibility with high-throughput screening methods. Recent investigations into its spectroscopic properties have provided deeper insights into its electronic structure, further enhancing its utility in analytical chemistry.

From an environmental perspective, 3-methanesulfonyl-2-methoxy-2-methylpropan-1-amine exhibits favorable biodegradation characteristics, making it an eco-friendly choice for industrial applications. Its low toxicity profile also aligns with current trends toward sustainable chemical practices.

In conclusion, 3-methanesulfonyl-2-methoxy-2-methylpropan-1-amine (CAS No. 2228137-51-5) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to make significant contributions to the advancement of science and technology.